Cas no 1291841-78-5 ({[(4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate)

• Product Name: {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate
• CAS No: 1291841-78-5
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5323066
• Update Time: 2025-10-30

{[(4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-, 2-[[(4-ethylphenyl)methyl]amino]-2-oxoethyl ester
• {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate

• Inchi： 1S/C19H18N2O3/c1-2-14-3-5-16(6-4-14)12-21-18(22)13-24-19(23)17-9-7-15(11-20)8-10-17/h3-10H,2,12-13H2,1H3,(H,21,22)
• InChI Key： RZSLVSSJRVGPNP-UHFFFAOYSA-N
• SMILES： C(OCC(NCC1=CC=C(CC)C=C1)=O)(=O)C1=CC=C(C#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate

Professional Introduction to Compound with CAS No. 1291841-78-5 and Product Name {[（4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate

The compound with the CAS number 1291841-78-5 and the product name {[(4-ethylphenyl)methyl]carbamoyl}methyl 4-cyanobenzoate represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular structure of this compound incorporates a combination of functional groups that make it a promising candidate for various biochemical interactions, particularly in the realm of drug design and synthesis.

In recent years, the exploration of novel carbamoyl derivatives has opened up new avenues in medicinal chemistry. The presence of the 4-cyanobenzoate moiety in the molecular framework suggests a high degree of reactivity, which is crucial for developing compounds that can interact effectively with biological targets. This particular derivative has been studied for its potential role in modulating enzyme activities and receptor bindings, which are key mechanisms in drug action.

The {[(4-ethylphenyl)methyl]carbamoyl} group is another critical feature of this compound, contributing to its complex chemical behavior. This moiety is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive component in drug formulations. Researchers have been particularly interested in how this group interacts with other biological molecules, as it could provide insights into designing more effective therapeutic agents.

Recent studies have highlighted the importance of cyanobenzene derivatives in the development of new drugs. The 4-cyanobenzoate component, in particular, has shown promise in inhibiting certain enzymes that are associated with inflammatory responses. This has led to investigations into its potential use as an anti-inflammatory agent, which could be beneficial in treating various chronic diseases.

The synthesis of this compound involves a series of carefully controlled chemical reactions to ensure the correct arrangement of atoms and functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

In addition to its pharmacological potential, this compound has also been explored for its role in material science. The unique electronic properties of the cyanobenzene ring make it a valuable component in organic electronics, where it can be used to develop new types of semiconductors and conductive materials. This dual application underscores the versatility of this chemical entity.

The study of this compound also contributes to our understanding of molecular interactions at a fundamental level. By examining how different functional groups influence the behavior of a molecule, researchers can gain insights into broader principles of chemistry and biology. This knowledge is crucial for advancing both theoretical understanding and practical applications in drug development.

Efforts are ongoing to optimize the synthesis and application of this compound. Researchers are working on improving yield rates and developing more efficient methods for incorporating it into drug formulations. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits.

The future prospects for this compound are promising, with ongoing research suggesting multiple potential applications across different fields. As our understanding of its properties grows, so does its potential to contribute to medical breakthroughs and technological innovations. The continued exploration of such compounds will undoubtedly play a significant role in shaping the future landscape of chemical and biomedical research.